Cas no 2229006-12-4 (1-(2-Bromopropyl)-3-ethoxy-2-methoxybenzene)

• Product Name: 1-(2-Bromopropyl)-3-ethoxy-2-methoxybenzene
• CAS No: 2229006-12-4
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 5793976
• PubChem ID: 165883144
• Update Time: 2025-10-21

1-(2-Bromopropyl)-3-ethoxy-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopropyl)-3-ethoxy-2-methoxybenzene
• EN300-1934215
• 2229006-12-4
• 1-(2-Bromopropyl)-3-ethoxy-2-methoxybenzene

• Inchi： 1S/C12H17BrO2/c1-4-15-11-7-5-6-10(8-9(2)13)12(11)14-3/h5-7,9H,4,8H2,1-3H3
• InChI Key： RZDBEFHKJUAYMZ-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC=C(C=1OC)OCC

Computed Properties

• Exact Mass: 272.04119g/mol
• Monoisotopic Mass: 272.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(2-Bromopropyl)-3-ethoxy-2-methoxybenzene

1-(2-Bromopropyl)-3-ethoxy-2-methoxybenzene: A Comprehensive Overview

1-(2-Bromopropyl)-3-ethoxy-2-methoxybenzene, with the CAS number 2229006-12-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom attached to a propyl group and two ether substituents on the benzene ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, polymer synthesis, and advanced materials.

The synthesis of 1-(2-Bromopropyl)-3-ethoxy-2-methoxybenzene typically involves multi-step organic reactions, including nucleophilic substitution and etherification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, aligning with the growing emphasis on green chemistry. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing both time and energy consumption.

In terms of chemical properties, this compound exhibits a high degree of stability due to the electron-donating effects of the methoxy and ethoxy groups on the benzene ring. These groups also influence the compound's solubility in various solvents, making it suitable for a wide range of chemical reactions. The bromine atom at the 2-position of the propyl chain adds reactivity, enabling further functionalization through substitution or elimination reactions.

Recent studies have highlighted the potential of 1-(2-Bromopropyl)-3-ethoxy-2-methoxybenzene in drug delivery systems. Its ability to form stable complexes with bioactive molecules has been leveraged to enhance drug solubility and bioavailability. Additionally, its use as a precursor in the synthesis of advanced polymers has been explored, particularly in applications requiring high thermal stability and mechanical strength.

The compound's structure also lends itself well to applications in optoelectronics. Researchers have investigated its use as a building block for organic light-emitting diodes (OLEDs) due to its ability to emit light across a broad spectrum. Recent findings suggest that incorporating this compound into OLEDs can significantly improve device efficiency and longevity.

In terms of safety considerations, while 1-(2-Bromopropyl)-3-ethoxy-2-methoxybenzene is not classified as a hazardous material under standard conditions, proper handling procedures are recommended due to its chemical reactivity. Storage in inert containers and protection from moisture are essential to maintain its stability over extended periods.

Looking ahead, ongoing research into this compound is expected to uncover new applications across diverse fields. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As green chemistry practices continue to evolve, more sustainable methods for synthesizing this compound are likely to emerge, further enhancing its appeal for large-scale production.